![molecular formula C26H30N4O2 B2928806 N-(3,4-dimethylphenyl)-1-[6-(4-ethylphenoxy)pyrimidin-4-yl]piperidine-4-carboxamide CAS No. 1216876-84-4](/img/structure/B2928806.png)
N-(3,4-dimethylphenyl)-1-[6-(4-ethylphenoxy)pyrimidin-4-yl]piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3,4-dimethylphenyl)-1-[6-(4-ethylphenoxy)pyrimidin-4-yl]piperidine-4-carboxamide is a useful research compound. Its molecular formula is C26H30N4O2 and its molecular weight is 430.552. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Efficient Synthesis of Pyridopyrimidines
Vijayakumar, Karthikeyan, and Sarveswari (2014) developed an efficient synthesis method for novel pyridopyrimidines, highlighting the compound's utility in creating derivatives with potential biological activities. This synthesis route could be relevant for generating analogs of the specified compound for further research (V. Vijayakumar, P. Karthikeyan, & S. Sarveswari, 2014).
Novel Heterocyclic Compounds as Anti-Inflammatory Agents
Abu‐Hashem, Al-Hussain, and Zaki (2020) synthesized novel heterocyclic compounds derived from visnaginone and khellinone, demonstrating significant anti-inflammatory and analgesic activities. Such research indicates the potential of structurally related compounds in medicinal chemistry (A. Abu‐Hashem, S. Al-Hussain, & M. Zaki, 2020).
Antimicrobial Activity of Pyridothienopyrimidines
Abdel-rahman, Bakhite, and Al-Taifi (2002) focused on the synthesis and antimicrobial activity of new pyridothienopyrimidines and pyridothienotriazines, showcasing the importance of such compounds in addressing microbial resistance (A. Abdel-rahman, E. A. Bakhite, & E. A. Al-Taifi, 2002).
Anti-Angiogenic and DNA Cleavage Studies
Kambappa et al. (2017) synthesized novel piperidine-4-carboxamide derivatives and evaluated their anti-angiogenic and DNA cleavage abilities, suggesting potential anticancer applications. Such findings highlight the compound's relevance in cancer research (Vinaya Kambappa, G. K. Chandrashekara, N. D. Rekha, Prasanna D. Shivaramu, & Komaraiah Palle, 2017).
Molecular Interaction Studies with CB1 Cannabinoid Receptor
Shim et al. (2002) analyzed the molecular interaction of a structurally related antagonist with the CB1 cannabinoid receptor, providing insights into drug-receptor interaction mechanisms and the design of receptor-specific drugs (J. Shim, W. Welsh, E. Cartier, J. Edwards, & A. Howlett, 2002).
Properties
IUPAC Name |
N-(3,4-dimethylphenyl)-1-[6-(4-ethylphenoxy)pyrimidin-4-yl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H30N4O2/c1-4-20-6-9-23(10-7-20)32-25-16-24(27-17-28-25)30-13-11-21(12-14-30)26(31)29-22-8-5-18(2)19(3)15-22/h5-10,15-17,21H,4,11-14H2,1-3H3,(H,29,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOSLKCRWLZKIFJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)OC2=NC=NC(=C2)N3CCC(CC3)C(=O)NC4=CC(=C(C=C4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H30N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.